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Introduction
The bioavailability of iron (Fe) and manganese (Mn) in sediments is a critical factor influencing

aquatic ecosystem health, biogeochemical cycling, and the potential for contaminant mobility.

In the context of drug development, understanding metal bioavailability is crucial for assessing

the environmental fate and impact of metallodrugs or formulations containing these elements.

These application notes provide detailed protocols for key methods used to assess the

bioavailable fractions of Fe and Mn in sediments, which are the portions that are readily

available for uptake by organisms. The methods covered include chemical extractions, in-situ

passive sampling, and in-vitro bioaccessibility assays.

Chemical Extraction Methods: Sequential Extraction
Sequential chemical extraction is a widely used technique to partition sedimentary Fe and Mn

into different geochemical fractions, providing an operational definition of their bioavailability.

The principle is to use a series of reagents with increasing strength to selectively dissolve

different mineral phases.
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The Community Bureau of Reference (BCR) Sequential
Extraction Procedure
The BCR procedure is a standardized three-step method that targets different fractions of

metals bound to sediments.[1]

Principle: This method fractionates metals into:

Step 1 (Acid-soluble/Exchangeable): Metals that are weakly adsorbed and bound to

carbonates. This fraction is considered readily bioavailable.

Step 2 (Reducible): Metals bound to iron and manganese oxides. This fraction can become

bioavailable under reducing conditions.[2]

Step 3 (Oxidizable): Metals bound to organic matter and sulfides. This fraction may be

released upon oxidation of the organic matter.

A fourth step, digestion of the residual solid with strong acids, can be added to determine the

total metal concentration and assess the recovery of the sequential extraction.[3]

Experimental Protocol: Modified BCR Sequential
Extraction
This protocol is adapted from the work of the Community Bureau of Reference and subsequent

modifications.[3][4]

Materials and Reagents:

Centrifuge and 50 mL centrifuge tubes

Mechanical shaker

0.11 M Acetic Acid

0.5 M Hydroxylamine hydrochloride (NH₂OH·HCl), adjusted to pH 2 with nitric acid

8.8 M Hydrogen peroxide (H₂O₂)
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1.0 M Ammonium acetate, adjusted to pH 2 with nitric acid

Aqua regia (HCl:HNO₃, 3:1 v/v) for residual fraction

Sediment sample (dried and sieved to <2 mm)

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectrometry (AAS) for metal analysis

Procedure:

Step 1: Exchangeable and Acid-Soluble Fraction (F1)

Weigh approximately 1 g of dried sediment into a 50 mL centrifuge tube.

Add 40 mL of 0.11 M acetic acid.

Shake the mixture for 16 hours at room temperature using a mechanical shaker.

Separate the supernatant from the solid residue by centrifugation (e.g., 3000 rpm for 20

minutes).

Decant the supernatant into a clean storage tube for analysis of F1.

Wash the residue with 20 mL of deionized water, shake for 15 minutes, centrifuge, and

discard the supernatant.

Step 2: Reducible Fraction (F2)

To the residue from Step 1, add 40 mL of 0.5 M hydroxylamine hydrochloride (pH 2).

Shake for 16 hours at room temperature.

Centrifuge and decant the supernatant for analysis of F2.

Wash the residue as in Step 1.6.

Step 3: Oxidizable Fraction (F3)
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To the residue from Step 2, add 10 mL of 8.8 M hydrogen peroxide, being cautious of any

reaction with organic matter.

Allow the reaction to subside, then continue adding H₂O₂ in small aliquots up to a total of 20

mL.

Digest the sample at 85°C in a water bath for 1 hour (or until the volume is reduced to a few

mL).

Add another 10 mL of H₂O₂ and digest again at 85°C for 1 hour.

After cooling, add 50 mL of 1.0 M ammonium acetate (pH 2).

Shake for 16 hours at room temperature.

Centrifuge and decant the supernatant for analysis of F3.

Wash the residue as in Step 1.6.

Step 4: Residual Fraction (F4)

Digest the residue from Step 3 with aqua regia using a microwave digestion system.

Dilute the digestate to a known volume for analysis of F4.

Data Presentation:

The concentrations of Fe and Mn in each fraction are determined by ICP-MS or AAS. The

results are typically reported in mg/kg of dry sediment.
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Fraction Target Phase Reagent
Typical
Bioavailability

F1
Exchangeable,

Carbonates
0.11 M Acetic Acid High

F2 Fe-Mn Oxides
0.5 M NH₂OH·HCl (pH

2)

Potentially High

(under reducing

conditions)

F3
Organic Matter,

Sulfides

H₂O₂ + Ammonium

Acetate

Potentially High

(under oxidizing

conditions)

F4 Residual Minerals Aqua Regia Low

Table 1: Summary of the BCR Sequential Extraction Fractions and their Bioavailability

Implication.

Visualization of BCR Sequential Extraction Workflow
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Dried Sediment Sample (1g)

Step 1: Add 40 mL 0.11 M Acetic Acid
Shake 16h

Centrifuge & Separate

Supernatant 1 (F1)
(Exchangeable & Carbonate)

Analyze

Residue 1

Step 2: Add 40 mL 0.5 M NH₂OH·HCl (pH 2)
Shake 16h

Centrifuge & Separate

Supernatant 2 (F2)
(Reducible - Fe/Mn Oxides)

Analyze

Residue 2

Step 3: Add H₂O₂ & Ammonium Acetate
Digest & Shake 16h

Centrifuge & Separate

Supernatant 3 (F3)
(Oxidizable - Organic & Sulfide)

Analyze

Residue 3

Step 4: Aqua Regia Digestion

Final Digest (F4)
(Residual)

Analyze

Click to download full resolution via product page

Caption: Workflow of the modified BCR sequential extraction procedure.
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In-Situ Passive Sampling: Diffusive Gradients in
Thin Films (DGT)
DGT is an in-situ technique that measures the flux of labile metal species from the sediment to

a binding gel through a diffusive gel of known thickness.[5] This provides a time-integrated

measure of the bioavailable metal concentration at the sediment-water interface and within the

sediment profile.

Principle: The DGT device consists of a plastic probe containing a binding gel (e.g., Chelex-

100) overlaid by a diffusive hydrogel and a protective filter membrane.[6] When deployed in

sediment, labile Fe and Mn species diffuse through the gel and are accumulated by the binding

layer. The mass of accumulated metal is proportional to its concentration in the sediment

porewater.

Experimental Protocol: DGT Probe Deployment and
Analysis
This protocol provides a general guide for the deployment and analysis of DGT probes in

sediments.[7][8]

Materials and Reagents:

DGT probes (pre-assembled or self-made)

Deionized water

Nitrogen gas (for deoxygenation)

Clean plastic bags

Acid-cleaned plastic ruler and cutting tools (e.g., Teflon-coated blade)

Microcentrifuge tubes

Elution solution (e.g., 1 M HNO₃)

ICP-MS or AAS for analysis
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Procedure:

Probe Preparation (Deoxygenation):

For anaerobic sediments, immerse the DGT probe in a 0.03 M NaCl solution and bubble with

N₂ gas for 24 hours to remove oxygen.

Seal the container for transport to the deployment site.

Deployment:

Remove the probe from its packaging or deoxygenation container.

Mark the intended depth of the sediment-water interface on the probe's plastic body.

Immediately push the probe vertically into the sediment to the marked depth.

Record the exact deployment time and the temperature of the sediment.

Leave the probe deployed for a predetermined time (typically 24-48 hours).

Retrieval and Sample Processing:

Carefully retrieve the probe from the sediment and rinse it thoroughly with deionized water.

Place the probe in a clean plastic bag for transport back to the laboratory.

In a clean environment (e.g., laminar flow hood), disassemble the probe or cut the gel layers

along the window edges.

Remove the protective filter and the diffusive gel.

Carefully remove the binding gel and place it on a clean surface.

Slice the binding gel at the desired spatial resolution (e.g., every 5 mm) to obtain a depth

profile.

Place each gel slice into a separate microcentrifuge tube.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14665081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elution and Analysis:

Add a known volume of elution solution (e.g., 1 mL of 1 M HNO₃) to each tube.

Allow at least 24 hours for the metals to elute from the gel into the solution.

Analyze the eluent for Fe and Mn concentrations using ICP-MS or AAS.

Data Calculation:

The concentration of the metal in the sediment porewater (CDGT) is calculated using the

following equation:

CDGT = (M * Δg) / (D * A * t)

Where:

M = mass of metal accumulated on the binding gel (ng)

Δg = thickness of the diffusive gel and filter (cm)

D = diffusion coefficient of the metal in the gel (cm²/s)

A = exposure area of the probe window (cm²)

t = deployment time (s)

Data Presentation:
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Parameter Symbol Typical Value/Unit

Mass of Metal M ng

Diffusive Layer Thickness Δg cm

Diffusion Coefficient (Fe²⁺ at

25°C)
D ~6.0 x 10⁻⁶ cm²/s

Diffusion Coefficient (Mn²⁺ at

25°C)
D ~5.8 x 10⁻⁶ cm²/s

Exposure Area A cm²

Deployment Time t s

DGT Concentration CDGT ng/mL or µg/L

Table 2: Parameters for DGT Calculation.

Visualization of DGT Experimental Workflow
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DGT Probe Preparation
(Deoxygenation with N₂)

Deployment in Sediment
(Record time and temperature)

Retrieval and Rinsing

Sample Processing
(Disassemble and slice binding gel)

Elution
(Add 1 M HNO₃, wait 24h)

Analysis
(ICP-MS or AAS)

Calculate C_DGT
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Caption: Experimental workflow for the DGT technique.

In-Vitro Bioaccessibility Assays
In-vitro bioaccessibility methods simulate the gastrointestinal conditions of organisms to

estimate the fraction of a contaminant that is solubilized and potentially available for
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absorption. These methods are particularly relevant for assessing risks associated with

incidental sediment ingestion.

Simplified Bioaccessibility Extraction Test (SBET)
The SBET is a single-step extraction that simulates the acidic conditions of the stomach.[9]

Principle: A sediment sample is extracted with a low-pH glycine solution to mimic the gastric

environment. The amount of metal dissolved in the extraction fluid represents the bioaccessible

fraction.[10]

Experimental Protocol: SBET
Materials and Reagents:

End-over-end shaker or water bath shaker at 37°C

pH meter

0.4 M Glycine solution, adjusted to pH 1.5 with concentrated HCl

Sediment sample (dried and sieved to <150 µm)

Syringe filters (0.45 µm)

ICP-MS or AAS for analysis

Procedure:

Weigh approximately 0.5 g of the sieved sediment into a suitable extraction vessel.

Add 50 mL of the 0.4 M glycine (pH 1.5) solution.

Place the vessel in an end-over-end shaker or water bath shaker at 37°C and 100 rpm for 1

hour.[9]

After 1 hour, check the pH of the slurry. If it is outside the range of 1.3-1.7, the test may need

to be repeated with adjustments.
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Filter the extract through a 0.45 µm syringe filter.

Analyze the filtrate for Fe and Mn concentrations using ICP-MS or AAS.

Data Calculation:

Bioaccessibility (%) = (CSBET / CTotal) * 100

Where:

CSBET = Concentration of metal in the SBET extract (mg/kg)

CTotal = Total concentration of the metal in the sediment (mg/kg)

Data Presentation:

Metal
Total
Concentration
(mg/kg)

SBET Extractable
Concentration
(mg/kg)

Bioaccessibility
(%)

Iron (Fe) Value Value Value

Manganese (Mn) Value Value Value

Table 3: Example Data Presentation for SBET Results.

Other Relevant Methods
Isotopic Techniques
Stable isotope analysis of Fe and Mn can provide insights into their sources and

biogeochemical cycling, which indirectly relates to their bioavailability. For example, the isotopic

composition of dissolved Fe in porewater can indicate whether it originates from reductive

dissolution of oxides or other sources. While not a direct measure of bioavailability, isotopic

signatures can help elucidate the processes that make these metals available.

Microbial Assays
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Microbial assays can be used to directly assess the bioavailability of Fe and Mn to

microorganisms.[11] One approach involves incubating sediments with specific strains of iron-

or manganese-reducing bacteria and measuring the rate of metal reduction.[12] This provides a

direct measure of the fraction of Fe(III) and Mn(IV) that is accessible to microbial metabolism.

Comparative Overview of Methods
The choice of method depends on the specific research question and the environmental

context.

Assess Fe/Mn Bioavailability

Sequential Extraction (e.g., BCR) DGT In-Vitro Bioaccessibility (e.g., SBET) Microbial Assays

Provides information on
operationally defined fractions

Measures in-situ flux of
labile species

Simulates ingestion and
gastrointestinal conditions

Directly measures bioavailability
to microorganisms

Click to download full resolution via product page

Caption: Logical relationship of different bioavailability assessment methods.

Conclusion
The assessment of iron and manganese bioavailability in sediments requires a multi-faceted

approach. Chemical extractions provide valuable information on the partitioning of these metals

in different geochemical phases. The DGT technique offers a more direct, in-situ measurement

of the labile fraction. In-vitro bioaccessibility assays are useful for human health risk

assessment related to sediment ingestion. The selection of the most appropriate method or

combination of methods will depend on the specific objectives of the study, the characteristics

of the sediment, and the organisms of concern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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